Cas no 98678-26-3 (Cyclobutanone, 2-(phenylmethyl)-)

Cyclobutanone, 2-(phenylmethyl)- is a cyclic ketone derivative featuring a phenylmethyl substituent at the 2-position of the cyclobutanone ring. This compound is of interest in synthetic organic chemistry due to its strained four-membered ring structure, which can serve as a versatile intermediate in the preparation of more complex molecules. The phenylmethyl group enhances its utility in reactions such as nucleophilic additions or ring-opening transformations, offering opportunities for further functionalization. Its unique structure may also contribute to studies in medicinal chemistry, where cyclobutanone derivatives are explored for their potential bioactivity. The compound is typically handled under controlled conditions due to its reactivity.

Cyclobutanone, 2-(phenylmethyl)- structure

98678-26-3 structure

Product Name:Cyclobutanone, 2-(phenylmethyl)-

CAS No:98678-26-3

MF:C₁₁H₁₂O

MW:160.212383270264

CID:4376573

PubChem ID:13509764

Update Time:2025-06-08

Cyclobutanone, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- Cyclobutanone, 2-(phenylmethyl)-
- 98678-26-3
- YDA67826
- EN300-6729225
- 2-Benzylcyclobutan-1-one
- Inchi： 1S/C11H12O/c12-11-7-6-10(11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
- InChI Key： AFYMHYLHIKWELX-UHFFFAOYSA-N
- SMILES： C1(=O)CCC1CC1=CC=CC=C1

Computed Properties

Exact Mass: 160.088815002Da
Monoisotopic Mass: 160.088815002Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.1Å²

Cyclobutanone, 2-(phenylmethyl)- Pricemore >>

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